Cas no 347319-95-3 (2-(3-formyl-indol-1-yl)-n-furan-2-ylmethyl-acetamide)

• Product Name: 2-(3-formyl-indol-1-yl)-n-furan-2-ylmethyl-acetamide
• CAS No: 347319-95-3
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• MDL: MFCD02373744
• CID: 919464
• PubChem ID: 787847
• Update Time: 2025-05-20

2-(3-formyl-indol-1-yl)-n-furan-2-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-formyl-indol-1-yl)-n-furan-2-ylmethyl-acetamide
• 2-(3-formylindol-1-yl)-N-(furan-2-ylmethyl)acetamide
• 2-(3-formyl-1H-indol-1-yl)-N-(furan-2-ylmethyl)acetamide
• 2-(3-formylindolyl)-N-(2-furylmethyl)acetamide
• AC1LG2QZ
• Oprea1_647036
• Oprea1_703804
• SBB012225
• DB-019417
• 2-(3-formylindol-1-yl)-n-furan-2-ylmethyl-acetamide
• 2-(3-FORMYL-1H-INDOL-1-YL)-N~1~-(2-FURYLMETHYL)ACETAMIDE
• 2-(3-Formyl-1H-indol-1-yl)-N-[(furan-2-yl)methyl]acetamide
• CS-0318033
• WAY-300602
• SB61454
• AKOS000103590
• SCHEMBL2562969
• Cambridge id 6512395
• STL371806
• 2-(3-formylindol-1-yl)-n-furan-2-ylmethylacetamide
• 2-(3-Formylindol-1-yl)-N-(2-furylmethyl)acetamide
• 347319-95-3
• VS-08075
• A822370
• BBL025741
• XNA31995
• AB00109357-01
• DTXSID00354954

• MDL： MFCD02373744
• Inchi： 1S/C16H14N2O3/c19-11-12-9-18(15-6-2-1-5-14(12)15)10-16(20)17-8-13-4-3-7-21-13/h1-7,9,11H,8,10H2,(H,17,20)
• InChI Key： SIMWOBHMICDZEH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(CN1C=C(C=O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 282.10000
• Monoisotopic Mass: 282.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 1.5

Experimental Properties

• Density: 1.27
• Boiling Point: 570.8°Cat760mmHg
• Flash Point: 570.8°Cat760mmHg
• Refractive Index: 1.63
• PSA: 64.24000
• LogP: 2.75410

2-(3-formyl-indol-1-yl)-n-furan-2-ylmethyl-acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(3-formyl-indol-1-yl)-n-furan-2-ylmethyl-acetamide

Compound CAS No 347319-95-3: 2-(3-formyl-indol-1-yl)-N-furan-2-ylmethyl-acetamide

The compound CAS No 347319-95-3, also known as 2-(3-formyl-indol-1-yl)-N-furan-2-ylmethyl-acetamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an indole ring, a furan moiety, and an acetamide group. The indole ring, a heterocyclic aromatic compound, is a common structural motif in many biologically active molecules, including pharmaceutical agents and natural products. The presence of the furan group adds further complexity to the molecule, enhancing its potential for interaction with biological systems.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery. The indole ring's ability to form hydrogen bonds and its π-electron-rich nature make it an attractive scaffold for designing bioactive molecules. In the case of CAS No 347319-95-3, the indole ring is substituted with a formyl group at the 3-position, which introduces additional functionality to the molecule. This substitution pattern could influence the compound's solubility, stability, and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

The furan moiety in 2-(3-formyl-indol-1-yl)-N-furan-2-ylmethyl-acetamide adds another layer of complexity to the molecule. Furan derivatives are known for their ability to engage in various non-covalent interactions, such as π–π stacking and van der Waals forces, which are crucial for molecular recognition in biological systems. The combination of the indole and furan groups creates a versatile platform for designing molecules with diverse pharmacological profiles.

The acetamide group present in this compound plays a critical role in modulating its physicochemical properties. Acetamides are commonly used in pharmaceuticals due to their ability to enhance drug stability and absorption. In this case, the acetamide group is attached to the nitrogen atom of the indole ring via a methylene bridge, which could influence the compound's overall conformation and reactivity.

Recent research has focused on the synthesis and characterization of similar compounds to explore their potential as therapeutic agents. For instance, studies have demonstrated that indole-furan hybrids can exhibit anti-inflammatory, antioxidant, and anticancer activities. These findings suggest that CAS No 347319-95-3 could be a valuable addition to the arsenal of bioactive molecules being investigated for their therapeutic potential.

In terms of synthesis, the preparation of 2-(3-formyl-indol-1-yl)-N-furan-2-ylmethyl-acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the indole derivative followed by its coupling with the furan-containing acetamide group through amide bond formation.

The characterization of this compound involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide critical insights into the compound's structure, purity, and stereochemistry, ensuring its suitability for further biological testing.

In conclusion, CAS No 347319-95_